ethyl 2-[(5-methyl-2-furoyl)amino]benzoate

• IUPAC Name: ethyl 2-[(5-methylfuran-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H15NO4/c1-3-19-15(18)11-6-4-5-7-12(11)16-14(17)13-9-8-10(2)20-13/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key: NQUDKWXBGSBOEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(O2)C
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol

Description

Ethyl 2-[(5-methyl-2-furoyl)amino]benzoate, also known as EMA, is a chemical compound that has been widely studied for its potential applications in scientific research. EMA is a derivative of benzoic acid and has a complex molecular structure that makes it useful in a variety of research settings.

Mechanism of Action

The mechanism of action of ethyl 2-[(5-methyl-2-furoyl)amino]benzoate is not fully understood, but it is thought to involve the inhibition of enzymes involved in cell growth and proliferation. ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression and play a role in cancer development. ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of ion channels and receptors in the brain. ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has also been shown to have anti-inflammatory and antioxidant effects, which could have implications for the treatment of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[(5-methyl-2-furoyl)amino]benzoate in lab experiments is its versatility. ethyl 2-[(5-methyl-2-furoyl)amino]benzoate can be used in a variety of research areas, including cancer research, drug discovery, and neuroscience. ethyl 2-[(5-methyl-2-furoyl)amino]benzoate is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. One limitation of using ethyl 2-[(5-methyl-2-furoyl)amino]benzoate in lab experiments is its potential toxicity. ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has been shown to have cytotoxic effects on some cell lines, which could limit its use in certain research areas.

Future Directions

There are many potential future directions for ethyl 2-[(5-methyl-2-furoyl)amino]benzoate research. One area of interest is the development of ethyl 2-[(5-methyl-2-furoyl)amino]benzoate-based drugs for the treatment of cancer and other diseases. Another area of interest is the exploration of ethyl 2-[(5-methyl-2-furoyl)amino]benzoate's effects on ion channels and receptors in the brain, which could have implications for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of ethyl 2-[(5-methyl-2-furoyl)amino]benzoate and its potential toxicity.

Synthesis Methods

Ethyl 2-[(5-methyl-2-furoyl)amino]benzoate can be synthesized using a variety of methods, including the reaction of 2-aminobenzoic acid with ethyl 2-bromo-5-methylfuroate. This reaction results in the formation of ethyl 2-[(5-methyl-2-furoyl)amino]benzoate, which can then be purified using standard laboratory techniques. Other methods of synthesis include the reaction of 2-aminobenzoic acid with ethyl 2-chloro-5-methylfuroate or the reaction of 2-aminobenzoic acid with ethyl 2-bromo-5-methylthiophene-3-carboxylate.

Scientific Research Applications

Ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has been studied for its potential applications in a variety of scientific research areas, including cancer research, drug discovery, and neuroscience. In cancer research, ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In drug discovery, ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has been used as a lead compound for the development of new drugs. In neuroscience research, ethyl 2-[(5-methyl-2-furoyl)amino]benzoate has been shown to modulate the activity of ion channels and receptors in the brain, which could have implications for the treatment of neurological disorders.